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Introduction

Microglia, the resident immune cells of the central nervous system (CNS), are implicated in a
wide range of neurological diseases and injuries. Understanding their specific roles requires
methods for their selective removal. The administration of liposome-encapsulated clodronate is
a widely utilized technique for depleting microglia and other phagocytic macrophage
populations.[1] When delivered directly into the cerebrospinal fluid (CSF) via
intracerebroventricular (ICV) injection, clodronate liposomes are phagocytosed by microglia.
This leads to the intracellular release of clodronate, a non-hydrolyzable bisphosphonate
analog, which induces apoptosis and results in the effective depletion of these cells.[2][3]

These application notes provide a comprehensive guide to the use of ICV clodronate for
microglia depletion, covering the mechanism of action, detailed experimental protocols,
potential off-target effects, and methods for verification.

Mechanism of Action

The selectivity of this method relies on the phagocytic activity of microglia and other CNS-
associated macrophages.
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Administration: Clodronate, encapsulated within liposomes, is injected into the cerebral
ventricles.

Phagocytosis: Microglia and other perivascular or meningeal macrophages recognize the
liposomes as foreign particles and engulf them.[4]

Apoptosis Induction: Inside the cell, lysosomal enzymes break down the liposome bilayers,
releasing clodronate into the cytoplasm. The accumulation of intracellular clodronate disrupts
mitochondrial function, leading to the induction of apoptosis.[2]

Depletion: The apoptotic microglia are subsequently cleared, resulting in a significant
reduction of the microglial population in the brain regions bathed by the CSF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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